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Compound of Interest

Compound Name: N-Cyclohexyl aspatrtic acid
Cat. No.: B13806057
Get Quote

Executive Summary: Chemical Architecture &
Significance

N-cycloalkyl-substituted L-aspartic acid derivatives represent a specialized class of non-
canonical amino acids where the

-amino nitrogen of L-aspartic acid is alkylated with a cyclic hydrocarbon moiety (e.g.,
cyclopropyl, cyclopentyl, cyclohexyl).

These compounds serve two critical functions in modern drug development and food chemistry:
o High-Potency Sweetener Pharmacophores: The

-cycloalkyl group acts as a critical hydrophobic probe. When attached to L-aspartyl
dipeptides, it interacts with the TLR2/T1R3 sweet taste receptor's transmembrane domain,
often yielding potencies 30—600x greater than sucrose.

» Chiral Building Blocks & Peptidomimetics: They function as intermediates for

-lactam antibiotics and NMDA receptor modulators. Their rigid cyclic structure restricts
conformational freedom, enhancing selectivity for specific biological targets.
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Structure-Activity Relationship (SAR) Logic

The biological activity of these derivatives is governed by the steric and hydrophobic properties
of the

-substituent.

The "Hydrophobic Pocket" Theory (Sweeteners)

In the context of high-intensity sweeteners (like Neotame analogs), the

-terminus binds to a specific hydrophobic pocket in the T1R2 subunit.

* Ring Size Sensitivity: Potency does not increase linearly with carbon count.

o Cyclopropyl/Cyclobutyl: Often exhibit lower potency due to insufficient hydrophobic
volume.

o Cyclopentyl/Cyclohexyl: Typically the "sweet spot" (optimal steric fit).
o Cyclooctyl: May introduce steric clashes or bitterness.

» Stereochemistry: The L-configuration of the aspartic acid moiety is non-negotiable for
sweetness; D-isomers often result in bitter or tasteless compounds.

Neurobiological Activity (NMDA/EAAT)
For pharmaceutical applications targeting the CNS:

e Transport Inhibition:

-substituted aspartates can act as competitive substrates or blockers for Excitatory Amino
Acid Transporters (EAATS).

» Conformational Locking: The cycloalkyl ring reduces the entropic penalty of binding,
potentially increasing affinity for glutamate receptors compared to flexible linear alkyl chains.

Synthetic Strategies: Chemical vs. Biocatalytic
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Historically, chemical synthesis (Michael addition) was dominant but suffered from poor
enantioselectivity. The current "Gold Standard" is Biocatalytic Hydroamination, utilizing
enzymes like EDDS Lyase.

Comparative Workflow Visualization

The following diagram contrasts the traditional chemical route with the modern biocatalytic
approach.
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Caption: Comparison of non-selective chemical addition vs. stereoselective enzymatic
hydroamination.

Experimental Protocol: Biocatalytic Synthesis of N-
Cyclohexyl-L-Aspartic Acid

Context: This protocol utilizes EDDS Lyase (ethylenediamine-N,N'-disuccinic acid lyase) to
catalyze the hydroamination of fumarate. This method avoids harsh conditions and tedious
chiral resolution.

Reagents & Equipment

e Substrate: Fumaric acid (50 mM final conc).
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Nucleophile: Cyclohexylamine (100 mM final conc).

Buffer: 50 mM NaH2PO4/NaOH buffer (pH 8.5).

Biocatalyst: Purified EDDS Lyase (or lyophilized E. coli whole cells expressing EDDS lyase).

Equipment: Orbital shaker, HPLC (C18 column), Centrifuge.

Step-by-Step Methodology

Step 1: Reaction Assembly

e Dissolve Fumaric acid (0.58 g, 5 mmol) in 80 mL of phosphate buffer.

e Adjust pH to ~8.0 using NaOH pellets (fumaric acid dissolution drops pH significantly).
e Add Cyclohexylamine (1.15 mL, 10 mmol). Note: Excess amine drives the equilibrium.
o Readjust pH strictly to 8.5.

o Add EDDS Lyase (approx.[1][2] 0.5 mg/mL protein concentration or 100 U).

e Top up to 100 mL with buffer.

Step 2: Incubation

 Incubate the mixture in an orbital shaker at 25°C — 30°C for 24—48 hours.

e Process Control: Monitor consumption of fumarate via HPLC (UV at 210 nm).

Step 3: Termination & Isolation

e Quench reaction by lowering pH to 2.0 using 6M HCI. This precipitates the enzyme and
protonates the product.

o Centrifuge at 10,000 x g for 15 mins to remove protein debris.

 Purification: Apply supernatant to a cation-exchange resin (Dowex 50W).
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o Wash with water (removes unreacted fumaric acid).

o Elute product with 1M NH4OH.

o Concentrate eluate under vacuum to yield white crystalline solid.

Step 4: Validation (Self-Check)

« Yield Calculation: Theoretical max is based on fumarate (limiting reagent). Expected yield:

>85%.

o Enantiomeric Excess (ee): Must be >99% L-isomer. Verify using Chiral HPLC (e.g.,

Crownpak CR(+) column, pH 1.5 HCIO4 mobile phase).

Analytical Profiling & Data Interpretation

Key Physicochemical Data

The following table summarizes expected properties for the N-cyclohexyl derivative compared

to the parent L-aspartic acid.

N-Cyclohexyl-L-

Property L-Aspartic Acid . . Relevance
Aspartic Acid
Mass Spec
Molecular Weight 133.1 g/mol 215.25 g/mol confirmation (
)
Enhanced membrane
LogP (Hydrophobicity) -3.89 ~0.5-1.2 permeability &
receptor binding
Formulation
Solubility (H20) Moderate Low (pH dependent) challenges in aqueous
drugs/beverages
) ) Critical for ion-
Isoelectric Point (pl) 2.77 ~3.2 o
exchange purification
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NMR Characterization (Diagnostic Signhals)

e H NMR (D20, 400 MHz):

o

3.85 (dd, 1H,
-CH): The chiral center proton.
o 2.80 (m, 2H,
-CH:2): Diastereotopic protons of the aspartyl side chain.
o 3.05(m, 1H,
-CH of cyclohexyl): Diagnostic shift confirming

-alkylation.

o

1.0 — 2.0 (m, 10H, Cyclohexyl): Broad multiplets representing the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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